Cas no 1503407-78-0 (Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate
• CAS No: 1503407-78-0
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD22867423
• CID: 5612463
• PubChem ID: 79307245
• Update Time: 2025-06-20

Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-3566084
• 1503407-78-0
• AKOS017859870
• tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate
• Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate

• MDL： MFCD22867423
• Inchi： 1S/C11H19N3O2/c1-10(2,3)16-9(15)14-7-11(6-12,8-14)13(4)5/h7-8H2,1-5H3
• InChI Key： LENSNYHMPCMJNY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C#N)(C1)N(C)C)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.6Ų

Additional information on Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate

Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate (CAS No. 1503407-78-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate, identified by its CAS number 1503407-78-0, is a highly significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its azetidine core structure functionalized with a cyano group and a dimethylamino moiety, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The unique combination of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further chemical modifications, making it a valuable building block in drug development.

The relevance of Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate is underscored by its role in the synthesis of various pharmacologically active compounds. Its azetidine ring, a six-membered heterocycle containing two nitrogen atoms, provides a stable scaffold that can be further modified to introduce additional pharmacophores. This structural motif is particularly interesting because it mimics natural amino acid structures, which are fundamental to many biological processes. Consequently, compounds derived from azetidine have shown promise in targeting a wide range of therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

In recent years, significant advancements have been made in the utilization of Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate as a precursor in the development of novel drug candidates. The cyano group attached to the azetidine ring not only serves as a handle for further functionalization but also contributes to the overall electronic properties of the molecule. This has enabled chemists to design compounds with specific interactions with biological targets, thereby enhancing their efficacy and selectivity. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathways.

The dimethylamino group in Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate adds another layer of complexity and utility. This amine functionality is well-known for its ability to form hydrogen bonds and participate in salt formation, which can improve the solubility and bioavailability of drug molecules. Moreover, dimethylamino derivatives are frequently employed in medicinal chemistry due to their stability and ease of modification. These properties make Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate an attractive choice for synthesizing prodrugs or for optimizing pharmacokinetic profiles.

Recent research has highlighted the potential of Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate in addressing unmet medical needs. For example, studies have explored its use in the synthesis of inhibitors targeting kinases involved in cancer progression. The azetidine scaffold allows for precise tuning of steric and electronic properties, enabling the design of molecules that can selectively inhibit aberrant signaling pathways. Additionally, the cyano group can be further transformed into other functional moieties, such as carboxylic acids or esters, expanding the scope of possible derivatives.

The versatility of Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate is also evident in its application as a crosslinking agent or a chiral auxiliary in asymmetric synthesis. The presence of both nitrogen and oxygen-containing functional groups makes it an excellent candidate for constructing complex molecular architectures. This has been particularly useful in the development of peptidomimetics and other biologically relevant molecules where precise control over stereochemistry is crucial.

In conclusion, Tert-butyl 3-cyano-3-(dimethylamino)azetidine-1-carboxylate (CAS No. 1503407-78-0) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.